Cas no 1601996-68-2 (1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one)
1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1601996-68-2
- EN300-795274
- 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one
- Ethanone, 1-(1-aminocyclopropyl)-2-(1-methylethoxy)-
-
- Inchi: 1S/C8H15NO2/c1-6(2)11-5-7(10)8(9)3-4-8/h6H,3-5,9H2,1-2H3
- InChI Key: QEVBDNXVLZLKHI-UHFFFAOYSA-N
- SMILES: O(C(C)C)CC(C1(CC1)N)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.071±0.06 g/cm3(Predicted)
- Boiling Point: 246.3±20.0 °C(Predicted)
- pka: 6.13±0.20(Predicted)
1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795274-0.05g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 0.05g |
$827.0 | 2025-02-22 | |
| Enamine | EN300-795274-0.1g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 0.1g |
$867.0 | 2025-02-22 | |
| Enamine | EN300-795274-0.25g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 0.25g |
$906.0 | 2025-02-22 | |
| Enamine | EN300-795274-0.5g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 0.5g |
$946.0 | 2025-02-22 | |
| Enamine | EN300-795274-1.0g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 1.0g |
$986.0 | 2025-02-22 | |
| Enamine | EN300-795274-2.5g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 2.5g |
$1931.0 | 2025-02-22 | |
| Enamine | EN300-795274-5.0g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 5.0g |
$2858.0 | 2025-02-22 | |
| Enamine | EN300-795274-10.0g |
1-(1-aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one |
1601996-68-2 | 95.0% | 10.0g |
$4236.0 | 2025-02-22 |
1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one
Introduction to 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one (CAS No. 1601996-68-2)
1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one, also known by its CAS number 1601996-68-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and an isopropoxy group, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one is particularly noteworthy due to its potential to modulate specific biological targets. The cyclopropyl ring, a three-membered carbon ring, imparts rigidity and conformational constraints to the molecule, which can enhance its binding affinity to certain receptors or enzymes. The isopropoxy group, on the other hand, adds hydrophobicity and can influence the compound's solubility and bioavailability.
Recent studies have explored the pharmacological properties of 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound effectively inhibits the activity of a key enzyme in the biosynthesis of fatty acids, suggesting its potential as a therapeutic agent for metabolic disorders such as obesity and diabetes.
In addition to its enzymatic inhibition properties, 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, revealed that this compound can reduce the production of pro-inflammatory cytokines in vitro. This finding opens up possibilities for its use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The safety profile of 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and eventual therapeutic use.
The synthesis of 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. One commonly used method involves the reaction of an amino-substituted cyclopropane derivative with an appropriate alcohol under controlled conditions. This synthetic approach allows for the production of the compound on a larger scale, facilitating further research and development.
In conclusion, 1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one (CAS No. 1601996-68-2) is a promising compound with diverse pharmacological activities. Its unique chemical structure and favorable safety profile make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical development. Ongoing research continues to uncover new applications and potential therapeutic benefits, positioning this compound at the forefront of modern drug discovery efforts.
1601996-68-2 (1-(1-Aminocyclopropyl)-2-(propan-2-yloxy)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)